N,3-dimethyl-N-[(3-methylpyridin-4-yl)methyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N,5-dimethyl-N-[(3-methylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-9-7-14-5-4-11(9)8-17(3)13(18)12-6-10(2)15-16-12/h4-7H,8H2,1-3H3,(H,15,16)
• InChI Key: AVFBNVAAZFYWRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)N(C)CC2=C(C=NC=C2)C
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

“N,3-dimethyl-N-[(3-methylpyridin-4-yl)methyl]-1H-pyrazole-5-carboxamide” is a complex organic compound that contains a pyrazole ring and a pyridine ring. Pyrazole is a five-membered ring with two nitrogen atoms, and pyridine is a six-membered ring with one nitrogen atom. Both of these structures are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific functional groups. Pyrazole and pyridine rings can participate in a variety of reactions, including substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would likely be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Many pyrazole and pyridine derivatives have been found to have biological activity, including antibacterial, antifungal, and anticancer activities.